Cas no 849903-79-3 (3-ethyl-9-hydroxy-2-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one)

3-ethyl-9-hydroxy-2-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one structure
849903-79-3 structure
Product Name:3-ethyl-9-hydroxy-2-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one
CAS No:849903-79-3
MF:C11H16N2O2
MW:208.256942749023
MDL:MFCD18207006
CID:835725
PubChem ID:59592028
Update Time:2024-10-26

3-ethyl-9-hydroxy-2-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-ethyl-9-hydroxy-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
    • 3-Ethyl-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
    • 3-ethyl-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
    • 3-ethyl-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrrido[1,2-a]-pyrimidin-4-one
    • Paliperidone IMpurity 06
    • 4h-pyrido[1,2-a]pyrimidin-4-one, 3-ethyl-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-
    • 3-ethyl-9-hydroxy-2-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one
    • MTOYCHPCXMAGDI-UHFFFAOYSA-N
    • Paliperidone Impurity 2
    • 3240AH
    • PB27163
    • AK171166
    • 3-ethyl-6,7,8,
    • 3-Ethyl-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one (ACI)
    • 37628E9Q25
    • MFCD18207006
    • 4H-Pyrido(1,2-a)pyrimidin-4-one, 3-ethyl-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-
    • CS-M0164
    • ZIB90379
    • 3-ethyl-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido[1,2-a]-pyrimidin-4-one
    • AKOS025291026
    • 3-ETHYL-9-HYDROXY-2-METHYL-6H,7H,8H,9H-PYRIDO[1,2-A]PYRIMIDIN-4-ONE
    • DB-252483
    • SCHEMBL1254910
    • UNII-37628E9Q25
    • 3-Ethyl-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido(1,2-a)pyrimidin-4-one
    • 849903-79-3
    • 3-Ethyl-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one; 3-Ethyl-9-hydroxy-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one; Paliperidone Related Compound A
    • SY098574
    • AS-34152
    • MDL： MFCD18207006
    • Inchi： 1S/C11H16N2O2/c1-3-8-7(2)12-10-9(14)5-4-6-13(10)11(8)15/h9,14H,3-6H2,1-2H3
    • InChI Key： MTOYCHPCXMAGDI-UHFFFAOYSA-N
    • SMILES： O=C1N2CCCC(C2=NC(C)=C1CC)O

Computed Properties

  • Exact Mass: 208.12100
  • Monoisotopic Mass: 208.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.9
  • XLogP3: 0.5

Experimental Properties

  • PSA: 55.12000
  • LogP: 0.94130

3-ethyl-9-hydroxy-2-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one Security Information

  • Hazardous Material transportation number：NONH for all modes of transport

3-ethyl-9-hydroxy-2-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-ethyl-9-hydroxy-2-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB453912-500 mg
3-Ethyl-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one; .
 849903-79-3
500MG
 €537.70 2023-07-18
abcr
AB453912-1 g
3-Ethyl-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one; .
 849903-79-3
1g
 €784.20 2023-07-18
ChemScence
CS-M0164-100mg
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 849903-79-3 99.29%
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CS-M0164-250mg
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 849903-79-3 99.29%
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 849903-79-3 99.29%
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CS-M0164-5g
3-ethyl-9-hydroxy-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
 849903-79-3 99.29%
5G
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E22520-1g
3-Ethyl-9-hydroxy-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
 849903-79-3 98%
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TRC
E926295-5mg
3-Ethyl-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
 849903-79-3
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TRC
E926295-20mg
3-Ethyl-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
 849903-79-3
20mg
 $ 592.00 2023-09-07
TRC
E926295-100mg
3-Ethyl-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
 849903-79-3
100mg
 $ 1834.00 2023-09-07

3-ethyl-9-hydroxy-2-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one Production Method

Production Method 1

260273-82-3 260273-82-3
849903-79-3 849903-79-3
130049-82-0 130049-82-0
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Dichloromethane
Reference
Preparation of 3-(2-Chloroethyl)-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido[1,2-]-pyrimidin-4-one
Anonymous, IP.com Journal, 2015, 15,

Production Method 2

849727-62-4 849727-62-4
849903-79-3 849903-79-3
1160915-55-8 1160915-55-8
130049-82-0 130049-82-0
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ,  Dichloromethane ;  16 - 18 h, 42 - 57 Pa; 28 - 43 Pa, 10 - 15 °C
1.2 Reagents: Ammonia Solvents: Water ;  pH 7.3 - 7.5
Reference
Preparation of 3-(2-Chloroethyl)-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one, a Key Intermediate for the Synthesis of Paliperidone
Solanki, Pavankumar V.; Uppelli, Sekhar Babu; Sarode, Ganesh G.; Kardile, Pritesh B.; Bembalkarb, Saroj R.; et al, Organic Preparations and Procedures International, 2016, 48(3), 296-302

3-ethyl-9-hydroxy-2-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one Raw materials

3-ethyl-9-hydroxy-2-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one Preparation Products

3-ethyl-9-hydroxy-2-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one Related Literature

849903-79-3 (3-ethyl-9-hydroxy-2-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one) Related Products

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